Cas no 76298-42-5 (Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 76298-42-5
• Molecular Formula: C₂₄H₄₀O₅S
• Molecular Weight: 440.6364
• MDL: MFCD00082604
• CID: 562194
• PubChem ID: 2737348

Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Properties

Names and Identifiers

• Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]-
• 17-(4-methylphenyl)sulfonyloxyheptadecanoic acid
• 17-(4-TOLUENESULPHONYLOXY)HEPTADECANOIC ACID
• 17-(Tosyloxy)heptadecanoic acid
• OR6495
• 17-[(4-Methylbenzene-1-sulfonyl)oxy]heptadecanoic acid
• SCHEMBL7827739
• AKOS015950900
• A838666
• 76298-42-5
• 17-(Tosyloxy)heptadecanoicacid
• DTXSID90372006
• 17-(P-TOLUENESULFONYLOXY)HEPTADECANECARBOXYLIC ACID
• 17-(p-Toluenesulfonyloxy)heptadecanoic acid
• MFCD00082604
• eritrityltetranitrate
• 17-(p-tolylsulfonyloxy)heptadecanoic acid
• FT-0766620
• 17-(p-toluenesulfonyloxy)-heptadecanecarboxylic acid

• MDL： MFCD00082604
• InChIKey： XJXKIEVCUXQWDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H40O5S/c1-22-17-19-23(20-18-22)30(27,28)29-21-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-24(25)26/h17-20H,2-16,21H2,1H3,(H,25,26)
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 440.26000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 19
• Monoisotopic Mass: 440.25964555g/mol
• Heavy Atom Count: 30
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Topological Polar Surface Area: 89Ų

Experimental Properties

• LogP: 7.71720
• PSA: 89.05000
• Melting Point: 79-81°C

Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant

Heptadecanoic acid,17-[[(4-methylphenyl)sulfonyl]oxy]- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids